Cas no 827042-58-0 (1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl)-
• CAS No: 827042-58-0
• MF: C₉H₄Cl₃F₃N₂
• MW: 303.495669364929
• MDL: MFCD28158344
• CID: 685868
• PubChem ID: 58858402
• Update Time: 2025-05-26

1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl)-
• 2-(trichloromethyl)-4-(trifluoromethyl)-1H-benzimidazole
• 2-Trichloromethyl-4-trifluoromethyl-1H-benzoimidazole
• LXRNVYQHQJEELA-UHFFFAOYSA-N
• SCHEMBL3593276
• 827042-58-0
• DTXSID60730432
• 1H-Benzimidazole, 2-(trichloromethyl)-7-(trifluoromethyl)-

• MDL： MFCD28158344
• Inchi： 1S/C9H4Cl3F3N2/c10-8(11,12)7-16-5-3-1-2-4(6(5)17-7)9(13,14)15/h1-3H,(H,16,17)
• InChI Key： LXRNVYQHQJEELA-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C(C(F)(F)F)=CC=CC=2N1)(Cl)Cl

Computed Properties

• Exact Mass: 301.939216g/mol
• Monoisotopic Mass: 301.939216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl)-

1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl)- (CAS No. 827042-58-0): An Overview of Its Structure, Properties, and Applications

1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) (CAS No. 827042-58-0) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its benzimidazole core, which is a well-known heterocyclic ring system, and the presence of trichloromethyl and trifluoromethyl substituents. These functional groups contribute to the compound's distinctive chemical properties and biological activities.

The molecular formula of 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) is C₁₀H₄Cl₃F₃N₂, and its molecular weight is approximately 316.5 g/mol. The compound's structure consists of a benzimidazole ring with a trichloromethyl group at the 2-position and a trifluoromethyl group at the 4-position. This arrangement imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical and biological studies.

In terms of physical properties, 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) is typically a solid at room temperature with a melting point ranging from 150 to 155°C. It is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in solution-based reactions and assays.

The chemical reactivity of 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) is influenced by its functional groups. The benzimidazole ring provides a platform for various substitution reactions, while the trichloromethyl and trifluoromethyl groups can participate in nucleophilic substitution reactions and other chemical transformations. This versatility has led to its use in the synthesis of complex organic molecules and as a building block in the development of new materials.

In the field of medicinal chemistry, 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) has also been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials (2023) reported that thin films containing this compound exhibit excellent charge transport properties, making them promising candidates for use in organic field-effect transistors (OFETs) and solar cells.

The environmental impact of 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) is another area of ongoing research. While the compound itself is not classified as hazardous or toxic under current regulations, its potential effects on ecosystems are being studied to ensure safe handling and disposal practices. Researchers are also exploring methods to synthesize this compound using more sustainable processes to reduce its environmental footprint.

In conclusion, 1H-Benzimidazole, 2-(trichloromethyl)-4-(trifluoromethyl) (CAS No. 827042-58-0) is a multifaceted compound with a rich array of applications across various scientific disciplines. Its unique molecular structure and chemical properties make it an invaluable tool for researchers working in chemistry, biology, pharmaceuticals, and materials science. As ongoing research continues to uncover new uses and potential benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.